Cas no 1182992-21-7 (1-4-(4-Bromo-1H-pyrazol-1-yl)phenylethanone)

• Product Name: 1-4-(4-Bromo-1H-pyrazol-1-yl)phenylethanone
• CAS No: 1182992-21-7
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• MDL: MFCD12756230
• CID: 4683782
• PubChem ID: 61035812
• Update Time: 2025-06-25

1-4-(4-Bromo-1H-pyrazol-1-yl)phenylethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-Bromo-1H-pyrazol-1-yl)phenyl]ethanone
• 1-(4-(4-Bromo-1H-pyrazol-1-yl)phenyl)ethanone
• 1-[4-(4-bromo-1H-pyrazol-1-yl)phenyl]ethan-1-one
• SCHEMBL17212046
• AS-8838
• 1-[4-(4-bromopyrazol-1-yl)phenyl]ethanone
• DB-103062
• EN300-1292821
• 1182992-21-7
• MFCD12756230
• 1-(4-(4-Bromo-1h-pyrazol-1-yl)phenyl)ethan-1-one
• CS-0272069
• F83448
• AKOS010265243
• 1-4-(4-Bromo-1H-pyrazol-1-yl)phenylethanone

• MDL： MFCD12756230
• Inchi： 1S/C11H9BrN2O/c1-8(15)9-2-4-11(5-3-9)14-7-10(12)6-13-14/h2-7H,1H3
• InChI Key： SMTMWYLPTNOOAD-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 2.3

Additional information on 1-4-(4-Bromo-1H-pyrazol-1-yl)phenylethanone

Comprehensive Overview of 1-4-(4-Bromo-1H-pyrazol-1-yl)phenylethanone (CAS No. 1182992-21-7)

1-4-(4-Bromo-1H-pyrazol-1-yl)phenylethanone (CAS No. 1182992-21-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is widely recognized for its potential applications in drug discovery and material science. The compound's unique molecular structure, featuring a 4-bromo-1H-pyrazole moiety linked to a phenylethanone group, makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 1-4-(4-Bromo-1H-pyrazol-1-yl)phenylethanone has surged due to their versatility in designing bioactive molecules. Researchers are particularly interested in its role as a building block for developing kinase inhibitors and antimicrobial agents. The bromine substituent at the 4-position of the pyrazole ring enhances its reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

The compound's CAS number 1182992-21-7 serves as a unique identifier in chemical databases, ensuring accurate tracking in global supply chains. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and structural integrity of this material. With melting points typically ranging between 120-125°C, it exhibits suitable stability for laboratory handling under standard conditions.

Current trends in green chemistry have spurred investigations into more sustainable synthesis routes for 1-4-(4-Bromo-1H-pyrazol-1-yl)phenylethanone. Many researchers are exploring catalyst systems that minimize heavy metal usage while maintaining high yields. This aligns with growing industry concerns about environmental impact and the push toward atom-efficient transformations in organic synthesis.

From a commercial perspective, suppliers often list this compound under various name variants including 1-[4-(4-bromo-1H-pyrazol-1-yl)phenyl]ethanone or 4'-bromo-1-(1H-pyrazol-4-yl)acetophenone. These alternative nomenclatures reflect different naming conventions but refer to the same chemical entity. Proper storage recommendations typically suggest keeping the material in amber glass containers at 2-8°C under inert atmosphere to prevent degradation.

The pharmaceutical industry shows particular interest in CAS 1182992-21-7 due to its structural similarity to various drug scaffolds. Computational chemistry studies suggest potential binding affinities with several biological targets, though comprehensive pharmacological data remains an active area of investigation. Some published studies have explored its derivatives as potential modulators of inflammatory pathways.

Quality control protocols for 1-4-(4-Bromo-1H-pyrazol-1-yl)phenylethanone typically specify minimum purity levels of 97% by HPLC analysis. Impurity profiling is crucial, as residual solvents or byproducts could affect downstream applications. Advanced purification methods such as recrystallization or column chromatography are commonly employed to achieve pharmaceutical-grade material.

Recent patent literature reveals growing applications of this compound in material science, particularly in the development of organic semiconductors and luminescent materials. The conjugated system within its molecular framework makes it potentially useful for optoelectronic devices. Several research groups have reported its incorporation into novel polymer matrices with interesting electronic properties.

For researchers sourcing 1-4-(4-Bromo-1H-pyrazol-1-yl)phenylethanone, understanding its spectral characteristics is essential. The compound typically shows characteristic 1H NMR signals around δ 2.6 (methyl protons), 7.3-8.1 (aromatic protons), and 8.3 (pyrazole proton). These spectroscopic fingerprints aid in compound identification and purity assessment during quality control procedures.

The global market for fine chemicals like CAS 1182992-21-7 continues to expand, driven by increasing R&D investments in life sciences. Current market analyses suggest steady growth in demand for such specialized intermediates, particularly from contract research organizations and academic institutions engaged in medicinal chemistry programs.

Safety assessments indicate that standard laboratory precautions (gloves, goggles, ventilation) provide adequate protection when handling this material. While not classified as highly hazardous, proper risk assessment should precede any experimental work. Material Safety Data Sheets (MSDS) typically recommend avoiding inhalation of dust and direct skin contact during manipulation.

Future research directions for 1-4-(4-Bromo-1H-pyrazol-1-yl)phenylethanone may explore its potential in catalysis or as a ligand in transition metal complexes. The bromine atom offers excellent opportunities for further structural elaboration through various palladium-catalyzed transformations, making it a versatile starting point for diverse molecular architectures.